Cas no 70332-45-5 (L-Glucuronic acid)

• Product Name: L-Glucuronic acid
• CAS No: 70332-45-5
• MF: C₆H₁₀O₇
• CID: 1743280
• Update Time: 2025-07-21

L-Glucuronic acid Chemical and Physical Properties

Names and Identifiers

• L-Glucuronic acid

Additional information on L-Glucuronic acid

L-Glucuronic Acid: A Key Component in Biomedical Applications and Metabolic Regulation

L-Glucuronic Acid, also known as CAS No 70332-45-5, is a naturally occurring hexuronic acid derivative that plays a critical role in various biological processes. As a carbohydrate metabolite, it is widely studied for its potential in drug delivery systems, metabolic regulation, and biomaterials engineering. Recent advancements in biomedical research have highlighted its unique properties, including water solubility, structural versatility, and bioactive potential, making it a promising candidate for innovative therapeutic and industrial applications.

L-Glucuronic Acid is a hexose sugar with a molecular formula of C₆H₁₀O₆. Its structure is derived from glucose through a series of enzymatic reactions, particularly involving the glucuronyl transferase enzyme. This carbohydrate derivative is a key component of polysaccharides such as hyaluronic acid and chondroitin sulfate, which are essential for connective tissue and extracellular matrix formation. The hydrophilic nature of L-Glucuronic Acid allows it to interact with water molecules, contributing to its role in hydration and viscoelasticity in biological systems.

Recent studies have demonstrated that L-Glucuronic Acid can modulate metabolic pathways by influencing glucose metabolism and lipid homeostasis. For example, a 2023 study published in Frontiers in Pharmacology revealed that L-Glucuronic Acid derivatives can enhance insulin sensitivity in diabetic models by activating AMPK signaling pathways. This finding underscores the potential of L-Glucuronic Acid as a metabolic regulator in the context of type 2 diabetes management. Additionally, its ability to chelate metal ions makes it a valuable component in detoxification processes and heavy metal removal applications.

In the field of biomedical engineering, L-Glucuronic Acid is being explored for its role in drug delivery systems. Its hydrophilic properties allow it to form hydrogels and nanoparticles that can encapsulate therapeutic agents. A 2023 review in Biomaterials Science highlighted the use of L-Glucuronic Acid-based hydrogels for controlled drug release in chronic wound healing applications. These materials exhibit biocompatibility and degradability, making them suitable for in vivo applications without causing adverse immune responses.

The pharmacological potential of L-Glucuronic Acid is further supported by its role in detoxification processes. As a glucuronic acid conjugate, it is involved in the glucuronidation pathway, which is crucial for the metabolism of xenobiotics and endogenous toxins. Research published in Drug Metabolism and Disposition (2023) has shown that L-Glucuronic Acid can enhance the excretion of drugs and toxic metabolites by facilitating their conjugation with glucuronic acid and subsequent urinary excretion. This mechanism is particularly relevant in the context of pharmacokinetics and drug interaction studies.

Recent advancements in biotechnology have also focused on the synthetic modification of L-Glucuronic Acid to enhance its therapeutic efficacy. For instance, L-Glucuronic Acid derivatives have been engineered to target specific pathogenic bacteria by disrupting biofilm formation. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that L-Glucuronic Acid-based antimicrobial agents can effectively inhibit the growth of multidrug-resistant strains by interfering with their cell wall synthesis. This application highlights the potential of L-Glucuronic Acid in antimicrobial therapy and infection control.

In the realm of cosmetics and skincare, L-Glucuronic Acid is being investigated for its anti-aging properties. Its ability to retain moisture and enhance skin elasticity makes it a valuable ingredient in skincare formulations. A 2023 clinical trial published in Journal of Cosmetic Dermatology showed that topical application of L-Glucuronic Acid significantly improved skin hydration and reduced the appearance of wrinkles in participants. These findings suggest that L-Glucuronic Acid could be a key component in anti-aging skincare products and dermatological treatments.

The environmental impact of L-Glucuronic Acid is another area of growing interest. As a biodegradable material, it is being explored as a sustainable alternative to plastics and synthetic polymers. Research in Green Chemistry (2023) has demonstrated that L-Glucuronic Acid-based polymers can be used in biodegradable packaging and eco-friendly coatings. These applications align with global efforts to reduce plastic waste and promote sustainable development.

Despite its promising applications, the use of L-Glucuronic Acid is not without challenges. One of the main limitations is its low solubility in organic solvents, which can hinder its synthetic modification and formulation development. To address this, researchers are exploring nanotechnology and surface modification techniques to enhance its solubility and bioavailability. A 2023 study in Nano Letters reported the successful synthesis of L-Glucuronic Acid-based nanostructures that significantly improved its solubility and therapeutic efficacy.

In conclusion, L-Glucuronic Acid (C₆H₁₀O₆) is a multifunctional carbohydrate derivative with diverse applications in biomedicine, pharmaceuticals, and environmental science. Its unique chemical properties and biological functions make it a valuable compound for innovative research and technological development. As research in this field continues to advance, the potential of L-Glucuronic Acid is expected to expand, offering new opportunities for healthcare, industrial applications, and environmental sustainability.

For further information on L-Glucuronic Acid, including its synthesis methods, applications, and recent research, readers are encouraged to consult the latest publications in biochemistry, pharmacology, and materials science. The continued exploration of L-Glucuronic Acid is likely to yield significant advancements in various scientific and industrial fields, underscoring its importance as a key compound in modern research and development.